Cas no 1029744-16-8 (N-(2,5-diethoxyphenyl)-2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamide)

• Product Name: N-(2,5-diethoxyphenyl)-2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamide
• CAS No: 1029744-16-8
• Molecular Formula: C₂₀H₂₆N₄O₃S₂
• Molecular Weight: 434.575441837311
• CID: 5432884
• PubChem ID: 49673331

N-(2,5-diethoxyphenyl)-2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamide Properties

Names and Identifiers

• N-(2,5-diethoxyphenyl)-2-(3-thiomorpholin-4-ylpyrazin-2-yl)sulfanylacetamide
• F3222-4804
• AKOS005046105
• N-(2,5-diethoxyphenyl)-2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamide
• VU0515223-1
• 1029744-16-8
• 1-(5-{[4-(4-methoxyphenyl)piperazin-1-yl]carbonyl}-4-methyl-1,3-thiazol-2-yl)pyrrolidin-2-one
• N-(2,5-diethoxyphenyl)-2-((3-thiomorpholinopyrazin-2-yl)thio)acetamide
• N-(2,5-Diethoxyphenyl)-2-[[3-(4-thiomorpholinyl)-2-pyrazinyl]thio]acetamide

• InChIKey： WTVBLJGGDHURMM-UHFFFAOYSA-N
• Inchi： 1S/C20H26N4O3S2/c1-3-26-15-5-6-17(27-4-2)16(13-15)23-18(25)14-29-20-19(21-7-8-22-20)24-9-11-28-12-10-24/h5-8,13H,3-4,9-12,14H2,1-2H3,(H,23,25)
• SMILES： C(NC1=CC(OCC)=CC=C1OCC)(=O)CSC1=NC=CN=C1N1CCSCC1

Computed Properties

• Exact Mass: 434.14463305g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 9
• Monoisotopic Mass: 434.14463305g/mol
• Heavy Atom Count: 29
• Complexity: 496
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Boiling Point: 638.9±55.0 °C(Predicted)
• pka: 11.83±0.70(Predicted)
• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides